Cas no 327085-92-7 (2-methyl-3-(pyridine-4-carbonyl)indolizine-1-carbaldehyde)

• Product Name: 2-methyl-3-(pyridine-4-carbonyl)indolizine-1-carbaldehyde
• CAS No: 327085-92-7
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• CID: 5453820
• Update Time: 2025-06-11

2-methyl-3-(pyridine-4-carbonyl)indolizine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Indolizinecarboxaldehyde, 2-methyl-3-(4-pyridinylcarbonyl)-
• 2-Methyl-3-(4-pyridinylcarbonyl)-1-indolizinecarboxaldehyde
• 2-methyl-3-(pyridine-4-carbonyl)indolizine-1-carbaldehyde

• Inchi： 1S/C16H12N2O2/c1-11-13(10-19)14-4-2-3-9-18(14)15(11)16(20)12-5-7-17-8-6-12/h2-10H,1H3
• InChI Key： ZABPRYGHMHCWCX-UHFFFAOYSA-N
• SMILES： C1(C=O)=C2N(C=CC=C2)C(C(C2C=CN=CC=2)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines

Additional information on 2-methyl-3-(pyridine-4-carbonyl)indolizine-1-carbaldehyde

2-Methyl-3-(Pyridine-4-Carbonyl)Indolizine-1-Carbaldehyde (CAS No: 327085-92-7)

The compound 2-Methyl-3-(Pyridine-4-Carbonyl)Indolizine-1-Carbaldehyde (CAS No: 327085-92-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indolizines, which are heterocyclic aromatic compounds with two nitrogen atoms in their structure. The presence of a pyridine ring fused to the indolizine system introduces unique electronic properties, making this compound a subject of interest in both academic research and industrial development.

Structure and Synthesis

The molecular structure of 2-Methyl-3-(Pyridine-4-Carbonyl)Indolizine-1-Carbaldehyde is characterized by a pyridine ring at the 4-position, which is connected to the indolizine moiety through a carbonyl group. The indolizine system itself consists of two fused rings: a benzene ring and a pyrazole ring, with one nitrogen atom in each ring. The methyl group at position 2 adds to the steric and electronic complexity of the molecule, while the aldehyde group at position 1 introduces reactivity that can be exploited in various chemical transformations.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indolizine core. This is followed by functionalization at specific positions to introduce the pyridine carbonyl and aldehyde groups. Recent advancements in synthetic methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have enabled more efficient and selective routes to this compound. Researchers have also explored the use of green chemistry principles to minimize waste and improve sustainability in its production.

Chemical Properties and Applications

2-Methyl-3-(Pyridine-4-Carbonyl)Indolizine-1-Carbaldehyde exhibits a range of chemical properties that make it suitable for diverse applications. Its aromaticity and conjugated system contribute to its stability and reactivity, while the presence of electron-withdrawing groups like the pyridine carbonyl enhances its ability to participate in electrophilic aromatic substitution reactions. The aldehyde group further increases its versatility, allowing for reactions such as condensation, oxidation, and reduction.

In terms of applications, this compound has shown promise in materials science as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable building block for constructing porous materials with potential uses in gas storage, catalysis, and sensing technologies.

Recent studies have also highlighted its potential in pharmaceutical research. The indolizine framework has been identified as a scaffold for drug discovery due to its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The substitution pattern of this compound allows for fine-tuning of its pharmacokinetic properties, making it an attractive candidate for lead optimization in drug development programs.

Biological Activity and Therapeutic Potential

Emerging research on 2-Methyl-3-(Pyridine-4-Carbonyl)Indolizine-1-Carbaldehyde has revealed intriguing biological activities that underscore its therapeutic potential. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may exhibit anticancer activity by targeting specific oncogenic pathways or inducing apoptosis in cancer cells.

The presence of the pyridine carbonyl group enhances the molecule's ability to interact with biological systems, potentially improving its bioavailability and efficacy. However, further preclinical studies are required to fully understand its pharmacokinetics, toxicity profile, and mechanism of action.

Future Directions

As research on 2-Methyl-3-(Pyridine-4-Carbonyl)Indolizine-1-Carbaldehyde continues to advance, several promising avenues for exploration have emerged. One area of interest is the development of novel synthetic routes that can improve scalability and reduce production costs. Another area is the investigation of its interactions with biological systems at the molecular level, which could provide insights into its therapeutic potential.

Furthermore, researchers are exploring the use of this compound as a platform for designing multifunctional molecules with enhanced properties for specific applications. For instance, by modifying the substituents on the indolizine core or incorporating additional functional groups, it may be possible to create derivatives with tailored activities for use in diagnostics or therapeutics.

In conclusion, 2-Methyl-3-(Pyridine-4-Carbonyl)Indolizine-1-Carbaldehyde (CAS No: 3270859999) stands out as a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for future innovations in science and industry.